Cas no 2680678-56-0 (benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate)

• Product Name: benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate
• CAS No: 2680678-56-0
• MF: C₁₅H₁₀BrFN₂O₂
• MW: 349.154506206512
• CID: 5621296
• PubChem ID: 165923631
• Update Time: 2025-10-12

benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate
• EN300-28298326
• 2680678-56-0

• Inchi： 1S/C15H10BrFN2O2/c16-12-7-14(13(17)6-11(12)8-18)19-15(20)21-9-10-4-2-1-3-5-10/h1-7H,9H2,(H,19,20)
• InChI Key： VNROVWADLQNDNN-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=C1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 347.99097g/mol
• Monoisotopic Mass: 347.99097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate

Benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate: A Comprehensive Overview

Benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate, with the CAS number 2680678-56-0, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a benzyl group attached to a carbamate moiety. The phenyl ring is further substituted with bromine, cyano, and fluoro groups at specific positions, making it a versatile molecule with potential applications in drug discovery and advanced materials.

The synthesis of benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The introduction of the bromine and cyano groups is achieved through electrophilic substitution reactions, while the fluoro group is introduced via nucleophilic aromatic substitution. These steps are critical in ensuring the precise positioning of substituents on the phenyl ring, which directly influences the compound's chemical reactivity and biological activity.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The presence of electron-withdrawing groups such as bromine, cyano, and fluoro enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug design. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Additionally, its carbamate group contributes to its ability to form hydrogen bonds, further enhancing its bioavailability and pharmacokinetic properties.

In terms of material science, benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate exhibits interesting electronic properties due to its conjugated system. Researchers have explored its use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). The substitution pattern on the phenyl ring plays a crucial role in modulating the electronic characteristics, making this compound a valuable building block for advanced electronic materials.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Quantum mechanical simulations have revealed that the bromine substituent significantly alters the electron distribution across the molecule, enhancing its reactivity towards nucleophilic attacks. This understanding has paved the way for more targeted modifications to optimize its performance in various applications.

The environmental impact of benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate has also been a subject of recent research. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard laboratory conditions. However, further investigations are required to assess its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, benzyl N-(5-bromo-4-cyano-2-fluorophenyl)carbamate is a multifaceted compound with promising applications across diverse scientific domains. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations. As research continues to uncover its potential, this compound is expected to contribute significantly to both medicinal and materials science.